MLN 8054-d4
MLN 8054-d4
Brand Name:
Vulcanchem
CAS No.:
1346600-37-0
VCID:
VC0120191
InChI:
InChI=1S/C25H15ClF2N4O2/c26-15-6-9-17-18(10-15)23(21-19(27)2-1-3-20(21)28)29-11-14-12-30-25(32-22(14)17)31-16-7-4-13(5-8-16)24(33)34/h1-10,12H,11H2,(H,33,34)(H,30,31,32)/i4D,5D,7D,8D
SMILES:
C1C2=CN=C(N=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=C(C=CC=C4F)F)NC5=CC=C(C=C5)C(=O)O
Molecular Formula:
C25H15ClF2N4O2
Molecular Weight:
480.892
MLN 8054-d4
CAS No.: 1346600-37-0
Cat. No.: VC0120191
Molecular Formula: C25H15ClF2N4O2
Molecular Weight: 480.892
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1346600-37-0 |
|---|---|
| Molecular Formula | C25H15ClF2N4O2 |
| Molecular Weight | 480.892 |
| IUPAC Name | 4-[[9-chloro-7-(2,6-difluorophenyl)-5H-pyrimido[5,4-d][2]benzazepin-2-yl]amino]-2,3,5,6-tetradeuteriobenzoic acid |
| Standard InChI | InChI=1S/C25H15ClF2N4O2/c26-15-6-9-17-18(10-15)23(21-19(27)2-1-3-20(21)28)29-11-14-12-30-25(32-22(14)17)31-16-7-4-13(5-8-16)24(33)34/h1-10,12H,11H2,(H,33,34)(H,30,31,32)/i4D,5D,7D,8D |
| Standard InChI Key | HHFBDROWDBDFBR-YBNXMSKUSA-N |
| SMILES | C1C2=CN=C(N=C2C3=C(C=C(C=C3)Cl)C(=N1)C4=C(C=CC=C4F)F)NC5=CC=C(C=C5)C(=O)O |
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